2-phenoxy-N-(4-phenylbutan-2-yl)butanamide

• IUPAC Name: 2-phenoxy-N-(4-phenylbutan-2-yl)butanamide
• InChI: InChI=1S/C20H25NO2/c1-3-19(23-18-12-8-5-9-13-18)20(22)21-16(2)14-15-17-10-6-4-7-11-17/h4-13,16,19H,3,14-15H2,1-2H3,(H,21,22)
• InChI Key: CYBYGKOPONHRBG-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NC(C)CCC1=CC=CC=C1)OC2=CC=CC=C2
• Molecular Formula: C20H25NO2
• Molecular Weight: 311.4 g/mol

Description

2-Phenoxy-N-(4-phenylbutan-2-yl)butanamide is an organic compound with a complex structure that includes phenoxy and phenyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-phenoxy-N-(4-phenylbutan-2-yl)butanamide typically involves the reaction of phenoxybutanoic acid with 4-phenylbutan-2-amine under specific conditions. The reaction is usually carried out in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) to facilitate the formation of the amide bond.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving additional purification steps such as recrystallization or chromatography to ensure the final product meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

2-phenoxy-N-(4-phenylbutan-2-yl)butanamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be performed using agents like lithium aluminum hydride (LiAlH4) to convert the amide group into an amine.

Substitution: Nucleophilic substitution reactions can occur at the phenoxy or phenyl groups, depending on the reagents and conditions used.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution: Halogenating agents, nucleophiles like amines or thiols

Major Products Formed

Oxidation: Carboxylic acids, ketones

Reduction: Amines

Substitution: Various substituted derivatives depending on the nucleophile used

Scientific Research Applications

2-phenoxy-N-(4-phenylbutan-2-yl)butanamide has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Studied for its potential biological activity, including antimicrobial and antifungal properties.

Medicine: Investigated for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-phenoxy-N-(4-phenylbutan-2-yl)butanamide involves its interaction with specific molecular targets. The phenoxy and phenyl groups may facilitate binding to enzymes or receptors, leading to modulation of biological pathways. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

2-Phenoxy-N-(4-phenoxyphenyl)butanamide: Similar structure but with an additional phenoxy group.

3,4-Dihydroxy-N-methyl-4-(4-oxochroman-2-yl)butanamide: A compound with antifungal properties and a different substitution pattern.

Uniqueness

2-phenoxy-N-(4-phenylbutan-2-yl)butanamide is unique due to its specific combination of phenoxy and phenyl groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.